Cas no 32743-18-3 ({2-(piperidin-1-yl)methylphenyl}methanamine)

• Product Name: {2-(piperidin-1-yl)methylphenyl}methanamine
• CAS No: 32743-18-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 309480
• PubChem ID: 6484223
• Update Time: 2025-10-22

{2-(piperidin-1-yl)methylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-(1-piperidinylmethyl)-
• 1-[2-(PIPERIDIN-1-YLMETHYL)PHENYL]METHANAMINE
• 2-Piperidin-1-ylmethyl-benzylamine
• {2-(piperidin-1-yl)methylphenyl}methanamine
• (2-(piperidin-1-ylmethyl)phenyl)methanamine
• 2-(1-Piperidylmethyl)benzylamine
• SY152203
• AKOS000263880
• EN300-14895
• [2-(piperidin-1-ylmethyl)phenyl]methanamine
• SCHEMBL21800082
• MFCD07352291
• J-018862
• DTXSID40424423
• {2-[(piperidin-1-yl)methyl]phenyl}methanamine
• 32743-18-3

• MDL： MFCD07352291
• Inchi： 1S/C13H20N2/c14-10-12-6-2-3-7-13(12)11-15-8-4-1-5-9-15/h2-3,6-7H,1,4-5,8-11,14H2
• InChI Key： LVWBHCPEDVLOCV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2CN)CCCCC1

Computed Properties

• Exact Mass: 206.17846
• Monoisotopic Mass: 206.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1
• XLogP3: 1.5

Experimental Properties

• Density: 1.043
• Boiling Point: 308.8°Cat760mmHg
• Flash Point: 129°C
• PSA: 32.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on {2-(piperidin-1-yl)methylphenyl}methanamine

Recent Advances in the Study of 32743-18-3 and {2-(piperidin-1-yl)methylphenyl}methanamine: A Comprehensive Research Brief

The chemical compound 32743-18-3 and its derivative, {2-(piperidin-1-yl)methylphenyl}methanamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential therapeutic applications and unique pharmacological properties. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 32743-18-3 as a key intermediate in the synthesis of various bioactive molecules. Its structural versatility allows for the development of novel compounds with enhanced efficacy and reduced side effects. One such derivative, {2-(piperidin-1-yl)methylphenyl}methanamine, has shown promising results in preclinical trials, particularly in the treatment of neurological disorders. Researchers have identified its ability to modulate specific neurotransmitter systems, making it a potential candidate for the development of next-generation neuropharmaceuticals.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of {2-(piperidin-1-yl)methylphenyl}methanamine using 32743-18-3 as a starting material. The study reported a high yield and purity of the final product, along with detailed characterization using advanced spectroscopic techniques such as NMR and mass spectrometry. These findings are crucial for scaling up production and ensuring the consistency of the compound for further clinical trials.

Another significant development comes from a recent patent application filed by a leading pharmaceutical company, which outlines the use of {2-(piperidin-1-yl)methylphenyl}methanamine in the treatment of chronic pain. The patent highlights the compound's ability to selectively target pain pathways without the adverse effects commonly associated with traditional analgesics. This discovery opens new avenues for the development of safer and more effective pain management therapies.

Despite these promising advancements, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these hurdles and enhance the therapeutic potential of {2-(piperidin-1-yl)methylphenyl}methanamine.

In conclusion, the ongoing research on 32743-18-3 and {2-(piperidin-1-yl)methylphenyl}methanamine underscores their potential as valuable tools in drug discovery and development. The latest findings provide a solid foundation for further exploration and optimization, paving the way for innovative treatments in neurology, pain management, and beyond. As the field continues to evolve, it is imperative to maintain a collaborative approach, combining insights from chemistry, biology, and medicine to fully realize the therapeutic promise of these compounds.